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Compound of Interest

Compound Name: 1,3-Dimethyl-5-pyrazolone

Cat. No.: B118827

An In-depth Technical Guide to 1,3-Dimethyl-1H-pyrazol-5(4H)-one (CAS 2749-59-9)

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 1,3-Dimethyl-1H-pyrazol-5(4H)-one, also known as
1,3-dimethyl-5-pyrazolone. This compound is a significant intermediate in the synthesis of
various biologically active molecules.

~hemical Identi

Identifier Value
CAS Number 2749-59-9[1][2]
IUPAC Name 2,5-dimethyl-4H-pyrazol-3-one[3]

2,4-Dihydro-2,5-dimethyl-3H-pyrazol-3-one, 1,3-
Synonyms Dimethyl-5-pyrazolinone, 1,3-Dimethyl-5-

pyrazolone[2]

Molecular Formula CsHsN20[1][2][4]

Molecular Weight 112.13 g/mol [1][2][4]

InChl Key NDELSWXIAJLWOU-UHFFFAOY SA-NI[5]
SMILES CN1C(=0)CC(=N1)C[1]
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Physicochemical Properties

The physical and chemical data for 1,3-Dimethyl-1H-pyrazol-5(4H)-one are summarized below.

Property Value Reference

_ White to light red to green
Physical Appearance ) [3]
crystalline powder

Melting Point 116 - 121 °C
Boiling Point 151.7 °C
Flash Point 455 °C

Soluble in water, alcohol, and
B chloroform. Slightly soluble in
Solubility 6]
benzene and xylene. Insoluble

in petroleum ether.

Store at 2°C - 8°C in a cool,

Storage

dark place.
Purity >98% [1]

Computational Data:

Property Value Reference
Topological Polar Surface Area

32.67 Az [1]
(TPSA)
logP 0.2244 [1]
Hydrogen Bond Acceptors 2 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 0 [1]

Experimental Protocols
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Synthesis

The most common and classical method for synthesizing 1,3-Dimethyl-1H-pyrazol-5(4H)-one is
through the cyclocondensation reaction of methyl hydrazine with ethyl acetoacetate.[3][7]

Reaction: Methyl hydrazine + Ethyl acetoacetate — 1,3-Dimethyl-1H-pyrazol-5(4H)-one +
Ethanol + Water

General Protocol:

» Methyl hydrazine is reacted with ethyl acetoacetate, often in a solvent such as ethanol or
methanol.

e The reaction mixture is typically heated under reflux for a period of 1 to 16 hours.[7]
e The reaction can also be performed under solvent-free conditions.[7]

» Upon completion, the product is isolated, often by cooling the reaction mixture to induce
crystallization, followed by filtration.

e The crude product can be purified by recrystallization from a suitable solvent, such as
isopropanol.[6]

A variety of catalysts can be employed to improve reaction efficiency, including ionic liquids.[5]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a robust method for the determination
and quantification of 1,3-Dimethyl-1H-pyrazol-5(4H)-one.[6]

Typical HPLC Conditions:[6]

Column: C18 column (e.g., 250.0 mm x 4.6 mm, 5 um particle size)

Mobile Phase: A mixture of methanol and water.

Detector: Diode-Array Detector (DAD) at a wavelength of 242 nm.

Flow Rate: 0.4 mL/min.
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e Column Temperature: 35 °C.

This method has been shown to provide good separation and linearity for the quantification of
the compound.[6]

Applications and Biological Significance

1,3-Dimethyl-1H-pyrazol-5(4H)-one is a versatile building block in organic synthesis,
particularly for the preparation of dyes and pharmaceuticals.[8] Its derivatives have shown a
wide range of pharmacological activities, including analgesic, anti-inflammatory, anticancer, and
antimicrobial properties.[9] It also serves as an important intermediate in the synthesis of
agrochemicals like pesticides and herbicides.[9] In analytical chemistry, it is utilized in
spectrophotometric methods for the determination of metal ions.[8]

Visualizations
Synthetic Pathway and Applications

The following diagram illustrates the primary synthetic route to 1,3-Dimethyl-1H-pyrazol-5(4H)-
one and its subsequent use as a precursor for various classes of biologically active
compounds.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://wap.guidechem.com/question/how-can-one-prepare-and-detect-id149043.html
https://www.chemimpex.com/products/43622
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-1-3-dimethyl-5-pyrazolone-as-a-bioactive-compound-intermediate-gz
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-1-3-dimethyl-5-pyrazolone-as-a-bioactive-compound-intermediate-gz
https://www.chemimpex.com/products/43622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Applications of 1,3-Dimethyl-1H-pyrazol-5(4H)-one

Starting Materials

Methyl Hydrazine Ethyl Acetoacetate

+
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1,3-Dimethyl-1H-pyrazol-5(4H)-one
(CAS 2749-59-9)

Further Synthesis Further Synthesis Further Synthesis rurther Synthesis

Analytical Reagents
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Pharmaceuticals Agrochemicals
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Click to download full resolution via product page

Caption: Synthetic pathway and applications of 1,3-Dimethyl-1H-pyrazol-5(4H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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